Cas no 1421529-08-9 (N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-1-benzofuran-2-carboxamide)

• Product Name: N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-1-benzofuran-2-carboxamide
• CAS No: 1421529-08-9
• MF: C₂₀H₁₉NO₃
• MW: 321.369765520096
• CID: 6177355
• PubChem ID: 71803551
• Update Time: 2025-10-28

N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-1-benzofuran-2-carboxamide
• 1421529-08-9
• VU0548165-1
• N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)benzofuran-2-carboxamide
• N-[(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl]-1-benzofuran-2-carboxamide
• F6414-1065
• N-[(2-HYDROXY-3,4-DIHYDRO-1H-NAPHTHALEN-2-YL)METHYL]-1-BENZOFURAN-2-CARBOXAMIDE
• AKOS024555586

• Inchi： 1S/C20H19NO3/c22-19(18-11-15-6-3-4-8-17(15)24-18)21-13-20(23)10-9-14-5-1-2-7-16(14)12-20/h1-8,11,23H,9-10,12-13H2,(H,21,22)
• InChI Key： GGDBVWTXBFNSQW-UHFFFAOYSA-N
• SMILES： OC1(CNC(C2=CC3C=CC=CC=3O2)=O)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 321.13649347g/mol
• Monoisotopic Mass: 321.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.5Ų

Additional information on N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-1-benzofuran-2-carboxamide

Comprehensive Overview of N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-1-benzofuran-2-carboxamide (CAS No. 1421529-08-9)

The compound N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-1-benzofuran-2-carboxamide, identified by its CAS No. 1421529-08-9, is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, combining a tetrahydronaphthalene core with a benzofuran carboxamide moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly intrigued by its potential as a scaffold for designing novel therapeutic agents, given its ability to interact with biological targets.

In recent years, the demand for innovative small-molecule compounds like N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-1-benzofuran-2-carboxamide has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's structural features align with current trends in medicinal chemistry, where hybrid molecules are increasingly explored for their synergistic effects. For instance, the hydroxy-tetrahydronaphthalene segment may contribute to enhanced solubility, while the benzofuran ring could improve binding affinity to specific receptors.

The synthesis of CAS No. 1421529-08-9 involves multi-step organic reactions, often starting from commercially available precursors. Key steps may include cyclization, amidation, and functional group interconversion, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound, ensuring its suitability for further studies. These methods are also frequently searched by researchers looking to validate their own synthetic protocols.

One of the most searched questions related to this compound is its potential biological activity. Preliminary studies suggest that derivatives of N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-1-benzofuran-2-carboxamide may exhibit anti-inflammatory or neuroprotective properties, though extensive in vitro and in vivo testing is still required. Such findings align with the growing public interest in natural product-inspired therapeutics, as the benzofuran moiety is often found in bioactive plant extracts.

From a material science perspective, this compound's rigid yet flexible structure could be leveraged in designing organic semiconductors or fluorescent probes. The tetrahydronaphthalene backbone, in particular, offers stability, while the hydroxy and carboxamide groups provide sites for further functionalization. These attributes make it a subject of interest for researchers exploring sustainable materials and green chemistry solutions.

In conclusion, N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl-1-benzofuran-2-carboxamide (CAS No. 1421529-08-9) represents a versatile compound with broad applicability across multiple scientific disciplines. Its synthesis, characterization, and potential uses continue to be areas of active investigation, reflecting the compound's relevance in contemporary research. As the scientific community delves deeper into its properties, this molecule may soon find its place in cutting-edge applications, from pharmaceuticals to advanced materials.